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Compound Focus: Phenkapton

CAS No.: 2275-14-1

Cat. No.: S576430

Get Quote

Chemical Identity and Properties

Phenkapton is an organothiophosphate insecticide and acaricide that is now considered obsolete [1].

Property Value

CAS Number 2275-14-1 [2] [1] [3]

Molecular Formula C₁₁H₁₅Cl₂O₂PS₃ [2] [1] [3]

Molecular Weight 377.31 g/mol [2] [1] [3]

Physical State Liquid; can also be supplied as a white powder [2] [1]

Density 1.35 - 1.44 g/cm³ [2] [1]

Octanol-Water Partition Coefficient (Log P) 5.84 [1]

Water Solubility 0.044 mg/L (at 20 °C, pH 7) [1]

Hazard and Toxicity Profile

Phenkapton is classified as harmful and poses particular risks to aquatic environments [2].
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Aspect Classification and Data

| GHS Hazard Statements | H301: Toxic if swallowed. H317: May cause an allergic skin reaction. H319:

Causes serious eye irritation. H410: Very toxic to aquatic life with long-lasting effects [2]. | | Acute Oral

Toxicity (LD₅₀) | Rat (Female): 44 - 268 mg/kg [2] [1] Rat (Male): 1,732 mg/kg [2] | | Acute Dermal

Toxicity (LD₅₀) | Rabbit: > 5,000 mg/kg [2] | | Acute Inhalation Toxicity (LC₅₀) | Rat: > 2,000 mg/m³ [2] |

| Eye Irritation | Causes moderate to serious eye irritation [2] | | Skin Sensitization | May cause an allergic

skin reaction [2] | | Ecotoxicity | Very toxic to aquatic life; also noted as toxic to bees [2] [1] | | Mode of

Action (in pests) | Acetylcholinesterase (AChE) inhibitor [1] |

The following diagram illustrates the core neurotoxic mechanism of organophosphate pesticides like

Phenkapton.
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Figure 1: Mechanism of acetylcholinesterase (AChE) inhibition by Phenkapton, leading to neurotoxicity.

Safety and Handling Procedures
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The safety data is based on standardized hazard classifications and safety data sheets (SDS) [2].

Area Recommendations

| Personal Protection | Respiratory: Use air-purifying respirators in case of brief exposure. Hands: Wear

protective gloves (e.g., Nitrile rubber). Eyes: Wear tightly sealed goggles. Body: Wear complete chemical-

protective suit [2]. | | Safe Handling | Avoid contact with skin, eyes, and clothing. Avoid dust and aerosol

formation. Use with adequate ventilation. Do not eat, drink, or smoke when handling. Wash hands after use

[2]. | | Storage Conditions | Store in a cool, well-ventilated place. Keep container tightly closed.

Recommended storage: -20°C for solid, 2-8°C for solutions [2] [4]. | | Spill Response | Wear appropriate

protective equipment. Avoid dust formation. Collect spillage with a damp, non-combustible material and

place in a container for disposal. Prevent material from entering drains or the environment [2]. | | First Aid |

Inhalation: Move to fresh air. Skin contact: Wash with soap and plenty of water. Eye contact: Rinse

cautiously with water for several minutes. Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately

call a poison center or doctor. [2] [4] | | Stability & Reactivity | Stable under recommended storage

conditions. Incompatible with strong oxidizing agents. Hazardous decomposition products in fire include

hydrogen chloride, phosphorus oxides, and sulfur oxides [2]. |

Information for Researchers

Regulatory Status: Phenkapton is not approved for use in the European Union and is considered

obsolete, though it may be available in some countries for research purposes [1].
Key Challenge: As an obsolete compound, detailed experimental protocols from primary literature

are scarce in current databases. The most reliable sources are historical pesticide compendiums and
safety data sheets from chemical suppliers.

Substitute Compound: Search results mention "Methyl Phenkapton" (CAS 3735-23-7), which has a
different chemical formula (C₉H₁₁Cl₂O₂PS₃) and molecular weight (349.25) [5]. Ensure you are

referencing the correct compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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